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Compound of Interest

Compound Name: Chlorophyllin A

CAS No.: 15611-43-5

Cat. No.: B1668803

Get Quote

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals to measure the antioxidant capacity of Chlorophyllin A using

various established assays. The included methodologies are the DPPH, ABTS, FRAP, and

ORAC assays.

Introduction
Chlorophyllin, a semi-synthetic, water-soluble derivative of chlorophyll, has garnered significant

interest for its potential health benefits, including its antioxidant properties. The ability of

chlorophyllin to neutralize reactive oxygen species (ROS) is a key aspect of its biological

activity, making the accurate measurement of its antioxidant capacity crucial for research and

development. This document outlines the principles and detailed protocols for several common

in vitro antioxidant capacity assays.

Data Presentation
The antioxidant capacity of various chlorophyllin derivatives, primarily sodium copper

chlorophyllin (SCC), has been evaluated using multiple assays. The following table

summarizes the quantitative data from published studies.
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Assay
Chlorophyllin
Type

Concentration Result Reference

DPPH Radical

Scavenging

Activity

Sodium Copper

Chlorophyllin

(SCC)

5 mg/mL 93.5% inhibition [1]

Sodium Copper

Chlorophyllin

(SCC)

10 mg/mL 98.8% inhibition [1]

Sodium Zinc

Chlorophyllin

(SZC)

10 mg/mL 69.9% inhibition [1]

Sodium Iron

Chlorophyllin

(SIC)

10 mg/mL 91.4% inhibition [1]

Sodium Copper

Chlorophyllin

(SCC)

EC50 2.6 mg/mL [1]

Reducing Power

Sodium Copper

Chlorophyllin

(SCC)

0.5 mg/mL
~1.0 Absorbance

at 700 nm
[2]

Sodium Zinc

Chlorophyllin

(SZC)

0.5 mg/mL
~1.0 Absorbance

at 700 nm
[2]

Sodium Iron

Chlorophyllin

(SIC)

0.5 mg/mL
~1.0 Absorbance

at 700 nm
[2]

β-Carotene

Bleaching

Inhibition

Sodium Copper

Chlorophyllin

(SCC)

EC50 0.90 mg/mL [1][2]

Sodium Zinc

Chlorophyllin

(SZC)

EC50 0.04 mg/mL [1][2]
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Sodium Iron

Chlorophyllin

(SIC)

EC50 0.38 mg/mL [1][2]

Signaling Pathway
The antioxidant effects of chlorophyllin are not solely based on direct radical scavenging. It

can also induce the expression of endogenous antioxidant enzymes through the activation of

specific signaling pathways. One such pathway is the PI3K/Akt/Nrf2 pathway.
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Figure 1: PI3K/Akt/Nrf2 signaling pathway activated by Chlorophyllin A.
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Experimental Protocols
Here are detailed protocols for the DPPH, ABTS, FRAP, and ORAC assays to determine the

antioxidant capacity of Chlorophyllin A.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay
This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to

the stable DPPH radical, causing a color change from purple to yellow, which is measured

spectrophotometrically.

Preparation

Assay Data Analysis

Prepare 0.1 mM DPPH
in Methanol

Mix Chlorophyllin A/Standard
with DPPH solution

Prepare Chlorophyllin A
Stock Solution

Prepare Serial Dilutions
of Chlorophyllin A

Prepare Serial Dilutions
of Standard (e.g., Trolox)

Incubate in the dark
(30 min, RT)

Measure Absorbance
at 517 nm Calculate % Inhibition Plot % Inhibition vs.

Concentration Determine IC50

Click to download full resolution via product page
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Figure 2: Experimental workflow for the DPPH assay.

Materials:

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol

Chlorophyllin A

Trolox or Ascorbic Acid (as a standard)

96-well microplate

Microplate reader

Procedure:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Store this

solution in a dark bottle at 4°C.

Preparation of Chlorophyllin A and Standard Solutions:

Prepare a stock solution of Chlorophyllin A in an appropriate solvent (e.g., water or a

buffer).

From the stock solution, prepare a series of dilutions to obtain different concentrations.

Prepare a series of dilutions of the standard antioxidant (e.g., Trolox or ascorbic acid) in

the same manner.

Assay:

In a 96-well microplate, add 20 µL of each Chlorophyllin A dilution or standard solution to

separate wells.

Add 180 µL of the 0.1 mM DPPH solution to each well.

For the blank, add 20 µL of the solvent and 180 µL of the DPPH solution.
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For the control, add 20 µL of the solvent and 180 µL of methanol.

Incubation and Measurement:

Shake the plate and incubate it in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

Calculation:

Calculate the percentage of DPPH radical scavenging activity using the following formula:

where Abs_control is the absorbance of the blank and Abs_sample is the absorbance of

the Chlorophyllin A or standard.

Plot the percentage of inhibition against the concentration of Chlorophyllin A and the

standard to determine the IC50 value (the concentration required to inhibit 50% of the

DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic
acid)) Assay
This assay measures the ability of an antioxidant to scavenge the ABTS radical cation

(ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored

spectrophotometrically.

Preparation

Assay Data Analysis
Prepare 7 mM ABTS and

2.45 mM Potassium Persulfate
Mix and incubate to form
ABTS•+ radical solution

Dilute ABTS•+ solution to
Absorbance of ~0.7 at 734 nm

Mix Chlorophyllin A/Standard
with ABTS•+ solution

Prepare Serial Dilutions
of Chlorophyllin A and Standard

Incubate in the dark
(6 min, RT)

Measure Absorbance
at 734 nm Calculate % Inhibition Plot % Inhibition vs.

Concentration
Calculate Trolox Equivalent

Antioxidant Capacity (TEAC)
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Click to download full resolution via product page

Figure 3: Experimental workflow for the ABTS assay.

Materials:

ABTS diammonium salt

Potassium persulfate

Phosphate-buffered saline (PBS)

Chlorophyllin A

Trolox (as a standard)

96-well microplate

Microplate reader

Procedure:

Preparation of ABTS•+ Radical Cation Solution:

Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium

persulfate.

Mix the two solutions in a 1:1 ratio and allow the mixture to stand in the dark at room

temperature for 12-16 hours to generate the ABTS•+ radical cation.

Before use, dilute the ABTS•+ solution with PBS to an absorbance of 0.70 ± 0.02 at 734

nm.

Preparation of Chlorophyllin A and Standard Solutions: Prepare serial dilutions of

Chlorophyllin A and Trolox in PBS.

Assay:
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Add 10 µL of each Chlorophyllin A dilution or Trolox standard to separate wells of a 96-

well microplate.

Add 190 µL of the diluted ABTS•+ solution to each well.

Incubation and Measurement:

Incubate the plate at room temperature for 6 minutes.

Measure the absorbance at 734 nm.

Calculation:

Calculate the percentage of inhibition as described for the DPPH assay.

The antioxidant capacity is typically expressed as Trolox Equivalent Antioxidant Capacity

(TEAC), which is the concentration of Trolox that has the same antioxidant capacity as a 1

mM concentration of the substance under investigation.

FRAP (Ferric Reducing Antioxidant Power) Assay
The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine

(Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be

measured spectrophotometrically.
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Preparation

Assay Data Analysis

Prepare FRAP reagent:
Acetate buffer, TPTZ, and FeCl3

Mix Chlorophyllin A/Standard
with FRAP reagent

Prepare Serial Dilutions
of Chlorophyllin A

Prepare FeSO4
Standard Curve

Incubate at 37°C
(30 min)

Measure Absorbance
at 593 nm

Plot Absorbance vs.
FeSO4 Concentration

Calculate FRAP value
(in FeSO4 equivalents)

Click to download full resolution via product page

Figure 4: Experimental workflow for the FRAP assay.

Materials:

Acetate buffer (300 mM, pH 3.6)

TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) solution (10 mM in 40 mM HCl)

Ferric chloride (FeCl₃) solution (20 mM)

Ferrous sulfate (FeSO₄) (for standard curve)

Chlorophyllin A

96-well microplate

Microplate reader
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Procedure:

Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer,

TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before

use.

Preparation of Chlorophyllin A and Standard Solutions: Prepare serial dilutions of

Chlorophyllin A and FeSO₄ in distilled water.

Assay:

Add 10 µL of each Chlorophyllin A dilution or FeSO₄ standard to separate wells of a 96-

well microplate.

Add 190 µL of the FRAP reagent to each well.

Incubation and Measurement:

Incubate the plate at 37°C for 30 minutes.

Measure the absorbance at 593 nm.

Calculation:

Create a standard curve by plotting the absorbance of the FeSO₄ standards against their

concentrations.

Determine the FRAP value of the Chlorophyllin A samples from the standard curve and

express it as µM Fe(II) equivalents.

ORAC (Oxygen Radical Absorbance Capacity) Assay
The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from

oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane)

dihydrochloride).
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Preparation

Assay Data Analysis
Prepare Fluorescein

Working Solution
Add Fluorescein to wells

Prepare AAPH
Solution

Add AAPH to initiate reaction

Prepare Serial Dilutions
of Chlorophyllin A and Trolox

Add Chlorophyllin A/Trolox Incubate at 37°C
Measure Fluorescence kinetically

(Ex: 485 nm, Em: 520 nm)
Calculate Area Under

the Curve (AUC)
Plot Net AUC vs.

Trolox Concentration
Calculate ORAC value
(in Trolox equivalents)
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Figure 5: Experimental workflow for the ORAC assay.

Materials:

Fluorescein sodium salt

AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

Phosphate buffer (75 mM, pH 7.4)

Chlorophyllin A

Trolox (as a standard)

Black 96-well microplate

Fluorescence microplate reader
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Procedure:

Preparation of Reagents:

Prepare a stock solution of fluorescein in 75 mM phosphate buffer. Dilute the stock

solution with the same buffer to prepare a working solution.

Prepare an AAPH solution in 75 mM phosphate buffer. This solution should be made fresh

daily.

Preparation of Chlorophyllin A and Standard Solutions: Prepare serial dilutions of

Chlorophyllin A and Trolox in 75 mM phosphate buffer.

Assay:

Add 150 µL of the fluorescein working solution to each well of a black 96-well microplate.

Add 25 µL of each Chlorophyllin A dilution, Trolox standard, or phosphate buffer (for the

blank) to the wells.

Incubate the plate at 37°C for 30 minutes in the microplate reader.

Measurement:

Initiate the reaction by adding 25 µL of the AAPH solution to each well.

Immediately begin measuring the fluorescence kinetically every 1-2 minutes for at least 60

minutes, with excitation at ~485 nm and emission at ~520 nm.

Calculation:

Calculate the area under the curve (AUC) for each sample, standard, and blank.

Calculate the net AUC by subtracting the AUC of the blank from the AUC of each sample

and standard.

Create a standard curve by plotting the net AUC of the Trolox standards against their

concentrations.
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Determine the ORAC value of the Chlorophyllin A samples from the standard curve and

express it as µmol of Trolox equivalents (TE) per gram or liter of the sample.[3][4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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